Cas no 2034550-36-0 (2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide
• CAS No: 2034550-36-0
• MF: C₂₀H₂₅N₇O₂
• MW: 395.458203077316
• CID: 6510780
• PubChem ID: 121138055
• Update Time: 2025-11-01

2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide
• 2-(1,2-benzoxazol-3-yl)-N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}acetamide
• 2034550-36-0
• 2-(benzo[d]isoxazol-3-yl)-N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide
• AKOS032457109
• F6438-3737
• 2-(1,2-benzoxazol-3-yl)-N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]acetamide

• Inchi： 1S/C20H25N7O2/c1-26(2)19-22-17(23-20(24-19)27-10-6-3-7-11-27)13-21-18(28)12-15-14-8-4-5-9-16(14)29-25-15/h4-5,8-9H,3,6-7,10-13H2,1-2H3,(H,21,28)
• InChI Key： ZPDOYMIGBPYAGV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCC2=NC(N(C)C)=NC(=N2)N2CCCCC2)=O)=N1

Computed Properties

• Exact Mass: 395.20697307g/mol
• Monoisotopic Mass: 395.20697307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide

Introduction to 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide (CAS No. 2034550-36-0)

2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide, with the CAS number 2034550-36-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide is composed of a benzoxazole moiety and a triazine ring system. The benzoxazole ring is a heterocyclic aromatic compound that is known for its biological activities, including anti-inflammatory and anti-cancer properties. The triazine ring system, on the other hand, is a versatile scaffold that has been widely used in the development of various drugs due to its ability to form stable complexes with metal ions and its potential for modulating biological targets.

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide typically involves a multi-step process. One common approach is to start with the preparation of the benzoxazole derivative and then couple it with the triazine moiety using appropriate coupling reagents. The dimethylamino and piperidine groups are introduced through subsequent functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound.

In terms of biological activities, 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-cancer agent. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been shown to downregulate the expression of proteins involved in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Additionally, 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-(1,2-benzoxazol-3-yl)-N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-(1,2-benzoxazol-3-y l-N-{4-(dimethylamino)-6-(piperidin -1 - yl ) - 1 , 3 , 5 -triazin - 2 - ylmeth yl } acet amide. These trials are being conducted in collaboration with leading academic institutions and pharmaceutical companies. Early results from phase I trials have shown that the compound is well-tolerated by patients at various dose levels and has demonstrated promising preliminary efficacy in treating certain types of cancer.

In conclusion, 2 -( 1 , 2 -benz ox az ol - 3 - yl ) - N - { 4 -( dim ethyla min o) - 6 -( p iper id i n - 1 - yl ) - 1 , 3 , 5 -triazi n - 2 - ylmeth yl } acet amide (CAS No . 2034550 - 36 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play an important role in advancing our understanding and treatment of various diseases.